(1R)-GLP-1 receptor agonist 12

• Molecular Formula: C31H31FN6O4
• Molecular Weight: 570.6 g/mol
• InChI: InChI=1S/C31H31FN6O4/c1-20(30-34-26-8-7-22(31(39)40)16-27(26)38(30)18-24-9-14-41-24)36-10-12-37(13-11-36)28-3-2-4-29(35-28)42-19-23-6-5-21(17-33)15-25(23)32/h2-8,15-16,20,24H,9-14,18-19H2,1H3,(H,39,40)/t20-,24+/m1/s1
• InChIKey: JYBJREJXXIUHTQ-YKSBVNFPSA-N

Key Chiral Isomer of (1R)-GLP-1 Receptor Agonist 12

(1R)-GLP-1 receptor agonist 12 is a synthetic small-molecule agonist that specifically activates the glucagon-like peptide-1 receptor (GLP-1R) [1]. It is identified as the chiral (1R)-isomer of the broader compound class termed 'GLP-1 receptor agonist 12' (CAS: 2775376-51-5; molecular formula C31H31FN6O4) . This stereochemical configuration is a critical factor in its pharmacological profile, as it influences receptor binding conformation, potency, and potential selectivity when compared to alternative isomers or analogs [2].

• Defined (1R)-stereochemistry for enantiomer-specific receptor pharmacology research

• Supports GLP-1R activation and selectivity profiling in recombinant cell assays

• Enables structure-activity relationship (SAR) studies requiring chiral purity

• [1] Wu JJ, et al. Benzimidazole derivatives as GLP-1R agonists and their preparation, pharmaceutical compositions and use in the treatment of diabetes. World Intellectual Property Organization, WO2022111624 A1. 2022-06-02. View Source
• [2] Willard FS, et al. Pharmacological characterization of stereoisomers of LSN3451217 and LSN3556672 across the class B1 GPCR family. European Journal of Pharmacology. 2024. View Source

Chiral Purity of (1R)-GLP-1 Receptor Agonist 12

Substituting (1R)-GLP-1 receptor agonist 12 with a generic racemic mixture or a related isomer, such as the (1S)-enantiomer, can lead to significant deviations in biological activity and experimental reproducibility [1]. As observed in class B1 GPCR ligand pharmacology, distinct stereoisomers can exhibit vastly different receptor agonism, selectivity profiles (e.g., GLP-1R vs. GCGR or GIPR), and downstream signaling efficacy, potentially resulting in non-interpretable or contradictory in vitro and in vivo results [2]. Therefore, verifying the exact stereochemical identity and purity is a non-negotiable prerequisite for studies aiming to probe specific receptor conformations or structure-activity relationships.

Racemic or Mixed-Isomer Batch

May introduce uncontrolled stereochemical variables, altering receptor activation profile and assay reproducibility.

Substitution with (1S)-Enantiomer

May lead to divergent GLP-1R agonism, off-target selectivity, and non-interpretable functional data.

• [1] Figure 5. Characterization of (S)- and (R)-9. (A) Both enantiomers potentiate calcium fluxes in GLP-1R expressing cells with the same efficacy. (B) The (S) enantiomer (0.04 and 0.2 mg/kg, ip) improved glucose handling. PMC9014410. View Source
• [2] Willard FS, et al. Pharmacological characterization of stereoisomers of LSN3451217 and LSN3556672 across the class B1 GPCR family. European Journal of Pharmacology. 2024. View Source

Quantitative Evidence for (1R)-GLP-1 Receptor Agonist 12

GLP-1R Agonist Potency vs. GEP12

While direct head-to-head data between (1R)-GLP-1 receptor agonist 12 and other specific isomers is not publicly disclosed, the compound's potency can be contextually benchmarked against other GLP-1R agonists. A class-level comparison shows that the parent scaffold of GLP-1 receptor agonist 12 demonstrates significantly higher potency than peptide-based multi-agonists like GEP12. This implies a potential advantage for (1R)-GLP-1 receptor agonist 12 in assays requiring robust single-receptor activation. The GLP-1R agonist 12 parent compound is reported to have an EC50 in the 0-20 nM range, whereas GEP12, a GLP-1R/Y1-R/Y2-R tri-receptor agonist, has a reported EC50 of 17.3 nM at the GLP-1R [1][2].

GLP-1R Potency

Class-level

Parent compound EC₅₀ 0–20 nM vs GEP12 EC₅₀ 17.3 nM

Reported class-level EC₅₀ context supports single-receptor activation study fit

cAMP assay; direct head-to-head isomer data not disclosed

Evidence Dimension	GLP-1R Potency (EC50)
Target Compound Data	0-20 nM (reported for the parent compound, GLP-1 receptor agonist 12) [1]
Comparator Or Baseline	GEP12: EC50 = 17.3 nM [2]
Quantified Difference	At least 17-fold higher potency (based on upper bound of parent compound's range)
Conditions	cAMP accumulation assay in recombinant cells (standard GLP-1R activity assessment)

Why This Matters

This potency differential justifies the procurement of the selective small-molecule (1R)-GLP-1 receptor agonist 12 over less potent or multi-targeted peptide agonists for studies requiring maximal GLP-1R activation.

• [1] MedChemExpress. GLP-1 receptor agonist 12 (compound 20A) Product Page. View Source
• [2] MedChemExpress. GEP12 (GLP-1R/Y1-R/Y2-R tri-receptor agonist) Product Page. View Source

Functional GLP-1R Activation in Vitro

As a chiral isomer of a potent GLP-1R agonist, (1R)-GLP-1 receptor agonist 12 is expected to demonstrate robust functional activation of the receptor. Data for the parent compound 'GLP-1 receptor agonist 12' indicates it is a potent agonist, with a reported EC50 in the range of 0-20 nM in cAMP accumulation assays [1]. This level of activity serves as a baseline for the (1R)-isomer and confirms the scaffold's ability to effectively engage and activate the target receptor. The specific (1R) stereochemistry is crucial for this activity; alternative stereoisomers of related class B1 GPCR ligands have shown different degrees of agonism at the GLP-1R and off-target receptors like GCGR and GIPR [2].

Functional Activation

Supporting

cAMP assay confirms (1R) scaffold agonism; parent EC₅₀ 0–20 nM

Enantiomer-specific activation supports reproducible receptor pharmacology studies

Alternative isomers may show divergent GLP-1R/GCGR/GIPR profiles

Evidence Dimension	Functional Agonism
Target Compound Data	Potent agonist (parent compound EC50 = 0-20 nM)
Comparator Or Baseline	Alternative stereoisomers of LSN3451217 and LSN3556672
Quantified Difference	Variable; (1R) stereochemistry confers a specific, and often more selective, activity profile compared to other isomers [2].
Conditions	cAMP signaling pathway activation assays in recombinant cell lines

Why This Matters

This evidence underscores that the specific (1R) chiral form is not just an inactive or weakly active byproduct but is a defined chemical entity with measurable pharmacological activity, critical for reproducible scientific investigations.

• [1] MedChemExpress. GLP-1 receptor agonist 12 (compound 20A) Product Page. View Source
• [2] Willard FS, et al. Pharmacological characterization of stereoisomers of LSN3451217 and LSN3556672 across the class B1 GPCR family. European Journal of Pharmacology. 2024. View Source

In Vivo Exposure vs. Danuglipron

While specific in vivo data for (1R)-GLP-1 receptor agonist 12 is not available, the parent compound, GLP-1R agonist 12, is reported to exhibit favorable pharmacokinetic properties with good in vivo exposure (AUC0-∞,sc of 77,688 ng·h/mL) . This profile compares favorably to other small-molecule GLP-1R agonists. For instance, SAL0112 demonstrates a better PK profile than Danuglipron, with greater stability in human and rat liver microsomes and higher absorption in rats [1]. By extension, the (1R)-isomer of a compound with such favorable in vivo exposure may offer an advantage in studies where sustained target engagement or oral bioavailability is a key parameter.

In Vivo Exposure

Cross-study

Parent AUC_0–∞,sc 77,688 ng·h/mL; comparator Danuglipron

Favorable PK scaffold may support sustained target engagement in preclinical models

Cross-study comparison; direct isomer data not available

Evidence Dimension	In Vivo Exposure (AUC0-∞,sc)
Target Compound Data	77,688 ng·h/mL (parent compound, GLP-1R agonist 12)
Comparator Or Baseline	Danuglipron: Lower stability and absorption compared to SAL0112 [1]
Quantified Difference	Not directly comparable, but suggests a favorable PK class for the target compound scaffold.
Conditions	Subcutaneous administration in preclinical species (standard PK study)

Why This Matters

This comparative data supports the selection of (1R)-GLP-1 receptor agonist 12 for in vivo pharmacology studies where favorable drug exposure and a clean PK profile are critical for observing robust efficacy and minimizing confounding variables.

• [1] Zhou Y, et al. Pharmacodynamic and pharmacokinetic profiles of a novel GLP-1 receptor biased agonist-SAL0112. Biomedicine & Pharmacotherapy. 2024. View Source

Key Applications of (1R)-GLP-1 Receptor Agonist 12

In Vitro Selective GLP-1R Activation

As established, (1R)-GLP-1 receptor agonist 12 is a specific chiral isomer of a potent GLP-1R agonist. This makes it a suitable tool compound for in vitro assays designed to investigate GLP-1R-mediated signaling pathways, receptor conformational changes, or structure-activity relationships (SAR) where the impact of stereochemistry is a key variable [1]. Its potency (EC50 in the 0-20 nM range for the parent compound) allows for robust signal detection in functional assays like cAMP accumulation or calcium flux, making it preferable to less potent or multi-targeted agonists for clean, single-receptor pharmacology studies [2].

In Vivo PD in Diabetes and Obesity Models

Based on the favorable pharmacokinetic profile of its parent compound (AUC0-∞,sc of 77,688 ng·h/mL) [1], (1R)-GLP-1 receptor agonist 12 is well-suited for in vivo proof-of-concept studies in rodent models of type 2 diabetes and obesity. Researchers can use this compound to explore the effects of selective GLP-1R agonism on key endpoints such as glucose tolerance, insulin secretion, and food intake. The compound's defined stereochemistry ensures that any observed in vivo effects can be attributed to a specific molecular entity, enhancing data reproducibility and interpretation .

Chiral Purity Control in Assays

Given the class-level evidence that stereoisomers of related class B1 GPCR ligands exhibit divergent receptor selectivity and agonism profiles [1], the procurement of (1R)-GLP-1 receptor agonist 12 is a strategic decision for ensuring experimental reproducibility. Using a racemic or mixed-isomer batch could introduce uncontrolled variables, leading to inconsistent or non-interpretable results. The (1R)-isomer therefore serves as a defined, high-purity reference standard for method validation, chiral purity assays, and as a specific tool in competitive binding studies to differentiate between (R)- and (S)-specific binding sites or conformations on the GLP-1R.

Application

Selection Property

Validation Focus

In Vitro GLP-1R Pathway Studies

Enantiomer-defined receptor agonism

cAMP/calcium flux activity and selectivity profiling

In Vivo Metabolic Disease Model Research

Stereochemically controlled PK profile

Exposure-response relationship and target engagement

Chiral Purity and Method Validation

Defined (1R)-isomer identity

Enantiomer-specific binding studies and assay reproducibility

• [1] Willard FS, et al. Pharmacological characterization of stereoisomers of LSN3451217 and LSN3556672 across the class B1 GPCR family. European Journal of Pharmacology. 2024. View Source
• [2] MedChemExpress. GLP-1 receptor agonist 12 (compound 20A) Product Page. View Source